Cas no 1106846-80-3 (3-(3,4-dimethoxyphenyl)-5-[3-(thiophen-2-yl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole)

3-(3,4-Dimethoxyphenyl)-5-[3-(thiophen-2-yl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole is a heterocyclic compound featuring a 1,2,4-oxadiazole core linked to a dimethoxyphenyl group and a thiophene-substituted pyrazole moiety. This structure imparts unique electronic and steric properties, making it a promising candidate for applications in medicinal chemistry and materials science. The presence of methoxy and thiophene groups enhances its potential for π-π stacking interactions and solubility in organic solvents. Its modular design allows for further functionalization, enabling tailored modifications for specific research or industrial applications. The compound's stability and synthetic versatility make it valuable for exploring structure-activity relationships in drug discovery or as a building block for advanced materials.

3-(3,4-dimethoxyphenyl)-5-[3-(thiophen-2-yl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole structure

1106846-80-3 structure

Product Name:3-(3,4-dimethoxyphenyl)-5-[3-(thiophen-2-yl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole

CAS No:1106846-80-3

MF:C₁₇H₁₄N₄O₃S

MW:354.383061885834

CID:5432308

Update Time:2025-09-28

3-(3,4-dimethoxyphenyl)-5-[3-(thiophen-2-yl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

- 3-(3,4-dimethoxyphenyl)-5-(5-thiophen-2-yl-1H-pyrazol-3-yl)-1,2,4-oxadiazole
- 3-(3,4-dimethoxyphenyl)-5-[3-(thiophen-2-yl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole
- Inchi： 1S/C17H14N4O3S/c1-22-13-6-5-10(8-14(13)23-2)16-18-17(24-21-16)12-9-11(19-20-12)15-4-3-7-25-15/h3-9H,1-2H3,(H,19,20)
- InChI Key： JOGWFPXWGDXFLL-UHFFFAOYSA-N
- SMILES： O1C(C2NN=C(C3SC=CC=3)C=2)=NC(C2=CC=C(OC)C(OC)=C2)=N1

3-(3,4-dimethoxyphenyl)-5-[3-(thiophen-2-yl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F3222-0285-2μmol	3-(3,4-dimethoxyphenyl)-5-[3-(thiophen-2-yl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole	1106846-80-3	90%+	2μl	$57.0	2023-04-27
Life Chemicals	F3222-0285-1mg	3-(3,4-dimethoxyphenyl)-5-[3-(thiophen-2-yl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole	1106846-80-3	90%+	1mg	$54.0	2023-04-27
Life Chemicals	F3222-0285-2mg	3-(3,4-dimethoxyphenyl)-5-[3-(thiophen-2-yl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole	1106846-80-3	90%+	2mg	$59.0	2023-04-27
Life Chemicals	F3222-0285-3mg	3-(3,4-dimethoxyphenyl)-5-[3-(thiophen-2-yl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole	1106846-80-3	90%+	3mg	$63.0	2023-04-27
Life Chemicals	F3222-0285-4mg	3-(3,4-dimethoxyphenyl)-5-[3-(thiophen-2-yl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole	1106846-80-3	90%+	4mg	$66.0	2023-04-27

3-(3,4-dimethoxyphenyl)-5-[3-(thiophen-2-yl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole Related Literature

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4. Excitation dependent bidirectional electron transfer in phthalocyanine-functionalised MoS2 nanosheets†

Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 3-(3,4-dimethoxyphenyl)-5-[3-(thiophen-2-yl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole

Comprehensive Overview of 3-(3,4-dimethoxyphenyl)-5-[3-(thiophen-2-yl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole (CAS No. 1106846-80-3)

3-(3,4-dimethoxyphenyl)-5-[3-(thiophen-2-yl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole (CAS No. 1106846-80-3) is a heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research due to its unique structural features and potential applications. This compound combines a 1,2,4-oxadiazole core with dimethoxyphenyl and thiophene-pyrazole moieties, making it a versatile scaffold for drug discovery and functional material design. Researchers are particularly interested in its electronic properties, bioactivity, and molecular interactions, which align with current trends in targeted therapy and smart materials.

The 1,2,4-oxadiazole ring system is a well-known pharmacophore, often associated with anti-inflammatory, antimicrobial, and anticancer activities. The incorporation of a thiophene-pyrazole unit further enhances its potential as a kinase inhibitor or GPCR modulator, addressing growing demand for precision medicine. Meanwhile, the dimethoxyphenyl group contributes to improved lipophilicity and blood-brain barrier permeability, key factors in central nervous system (CNS) drug development. These attributes make CAS No. 1106846-80-3 a compelling subject for structure-activity relationship (SAR) studies.

Recent advances in computational chemistry and AI-driven drug discovery have amplified interest in compounds like 3-(3,4-dimethoxyphenyl)-5-[3-(thiophen-2-yl)-1H-pyrazol-5-yl]-1,2,4-oxadiazole. Molecular docking simulations suggest its potential affinity for protein targets implicated in neurodegenerative diseases and metabolic disorders. Additionally, its fluorescence properties—stemming from the conjugated thiophene system—make it a candidate for bioimaging probes or organic electronics, aligning with the surge in theranostic applications.

Synthetic routes to this compound typically involve cyclocondensation reactions between amidoximes and carboxylic acid derivatives, followed by Suzuki coupling to introduce the thiophene-pyrazole unit. Optimizing these procedures for green chemistry compliance—such as using microwave-assisted synthesis or biocatalysts—is a hot topic, reflecting broader industry shifts toward sustainable manufacturing.

From a commercial perspective, CAS No. 1106846-80-3 is classified as a high-value fine chemical, with suppliers emphasizing >98% purity for research use. Its stability under ambient conditions and solubility in common organic solvents (e.g., DMSO, ethanol) facilitate experimental handling. However, users frequently search for MSDS/SDS documentation and storage recommendations, underscoring the need for clear technical data.

Future research directions may explore its polypharmacology potential or hybrid derivatives for multi-target therapies. As the scientific community prioritizes drug repurposing and fragment-based drug design, this compound’s modular structure positions it as a valuable chemical tool for interdisciplinary innovation.